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Introduction

Citronitrile, chemically known as 3,7-Dimethyl-6-octenenitrile, is a monoterpene nitrile
primarily utilized as a fragrance ingredient in a wide array of consumer products, including
perfumes, soaps, detergents, and lotions.[1][2][3] Its characteristic fresh, citrusy, and slightly
floral-green aroma makes it a valuable component in fragrance compositions.[2][4] This
technical guide provides a comprehensive overview of the physicochemical properties of
Citronitrile, along with relevant experimental methodologies and a representative synthesis
workflow.

Physicochemical Data

The following tables summarize the key physicochemical properties of Citronitrile. It is
important to note that some variations in reported values exist across different commercial and
technical sources. These discrepancies may arise from differences in measurement conditions
and sample purity.

Table 1: General and Physical Properties of Citronitrile
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Property Value Source(s)

Molecular Formula C1oH17N [11[5]16]

Molecular Weight 151.25 g/mol [1][5][6]

Appearance Clear to pale yellow liquid [1114]

] Fresh, citrusy, with floral and

Odor Profile [2][4]
herbal notes

Melting Point 15°C [1]
225.5°C 10 248.1 °C at 760

Boiling Point [4][6]
mmHg

Density 0.836 - 0.849 g/cm3 [1][41[6]

Refractive Index 1.445 [1][6]

Table 2: Solubility and Partitioning Properties of Citronitrile
Property Value Source(s)
o 37.76 mg/L @ 25 °C

Solubility in Water . [1]
(estimated)

Solubility in Organic Solvents Soluble in alcohols [7]

logP (o/w) 3.130 [7]

Table 3: Safety-Related Properties of Citronitrile
Property Value Source(s)
Flash Point 109.7 °Cto 122 °C [4][6]

Vapor Pressure

0.0247 mmHg @ 25 °C

[6]

Vapor Density

6.0 (Air = 1)

[7]
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Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties for
Citronitrile are not readily available in public literature. However, standardized methods for
organic compounds can be applied.

Determination of Boiling Point (Capillary Method)

The boiling point of Citronitrile can be determined using the capillary method, a technique
suitable for small sample volumes.

Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. In this method, a small amount of the liquid is heated in a
tube with an inverted capillary. As the liquid heats, the air in the capillary is replaced by the
substance's vapor. At the boiling point, a rapid stream of bubbles will emerge from the capillary.
The boiling point is recorded as the temperature at which the liquid re-enters the capillary upon
cooling.[8][9][10]

Procedure:
e A small sample of Citronitrile (a few milliliters) is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

o The test tube is attached to a thermometer and heated in a controlled manner using a
heating mantle or an oil bath.

o The temperature is slowly increased until a continuous stream of bubbles emerges from the
open end of the capillary tube.

e The heating is then discontinued, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[8][9][10]

Determination of Solubility
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The solubility of Citronitrile, particularly in water and organic solvents, is a key parameter for
its application in various formulations.

Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous
solution. For a liquid like Citronitrile, its miscibility with different solvents can be determined by
simple mixing experiments. For quantitative determination of solubility in water, analytical
techniques such as gas chromatography are often employed after reaching equilibrium.

Procedure for Qualitative Solubility:

» To a test tube containing a small volume of the solvent (e.g., water, ethanol), add a few drops
of Citronitrile.

o The mixture is agitated vigorously.

e The formation of a single, clear phase indicates solubility, while the presence of turbidity or
phase separation indicates insolubility or partial solubility.[11]

Procedure for Quantitative Solubility in Water (General Approach):
e An excess amount of Citronitrile is added to a known volume of water in a sealed container.

o The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours)
to ensure equilibrium is reached.

e The mixture is then allowed to stand, and the aqueous phase is carefully separated.

o The concentration of Citronitrile in the aqueous phase is determined using an analytical
technique such as Gas Chromatography-Mass Spectrometry (GC-MS) by comparing the
response to a calibration curve prepared with known concentrations of Citronitrile.[12]

Synthesis of Citronitrile

Citronitrile is commercially synthesized from Citronellal. A common method involves a two-
step, one-pot reaction of oximation followed by dehydration.
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Caption: A simplified workflow for the synthesis of Citronitrile from Citronellal.

This process typically involves the reaction of Citronellal with a hydroxylamine salt in the
presence of a base to form the intermediate Citronellal oxime. This intermediate is then
dehydrated in the same reaction vessel to yield Citronitrile.[13][14] The final product is then
purified, commonly through distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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